Cas no 1261767-93-4 (2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde)

• Product Name: 2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde
• CAS No: 1261767-93-4
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• CID: 4791718
• Update Time: 2025-05-27

2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde

• Inchi： 1S/C13H7ClF3NO/c14-12-10(7-19)5-9(6-18-12)8-1-3-11(4-2-8)13(15,16)17/h1-7H
• InChI Key： ADVWWMPEGJWGMW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(C=N1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde

Comprehensive Overview of 2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261767-93-4)

2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261767-93-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the nicotinaldehyde family, characterized by a chloro substituent at the 2-position and a trifluoromethylphenyl group at the 5-position. Its molecular formula is C₁₃H₇ClF₃NO, and it exhibits a molecular weight of 285.65 g/mol. The presence of the trifluoromethyl group enhances its lipophilicity, making it a valuable intermediate in drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active agents. The compound's ability to modulate enzyme activity and receptor binding has made it a focal point in studies targeting inflammatory diseases and cancer therapeutics. Additionally, its electron-withdrawing properties are exploited in the design of advanced materials for optoelectronics.

The synthesis of 2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde typically involves multi-step organic reactions, including cross-coupling and oxidation processes. One common approach is the Palladium-catalyzed Suzuki-Miyaura coupling of halogenated nicotinaldehyde derivatives with 4-(trifluoromethyl)phenylboronic acid. The compound's purity and yield are critical for its downstream applications, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for characterization.

From an industrial perspective, 2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde is often sourced from specialized chemical suppliers and contract research organizations (CROs). Its storage and handling require adherence to standard safety protocols, including protection from moisture and light to prevent degradation. The compound's stability under various conditions is a subject of ongoing research, particularly in the context of formulation development for pharmaceutical use.

Environmental and regulatory considerations also play a role in the compound's utilization. While 2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde is not classified as hazardous under current guidelines, its biodegradability and ecotoxicological profile are under evaluation. This aligns with the growing emphasis on green chemistry and sustainable synthesis methods in the chemical industry.

In summary, 2-Chloro-5-(4-(trifluoromethyl)phenyl)nicotinaldehyde (CAS No. 1261767-93-4) represents a versatile and high-value chemical entity with broad applications in life sciences and material engineering. Its unique structural attributes and functional groups make it a subject of continuous exploration, particularly in the context of drug discovery and innovative material design. As research progresses, this compound is expected to play an increasingly prominent role in addressing contemporary scientific challenges.